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Compound of Interest

Compound Name: trans-2-Piperidin-1-ylcyclopentanol

Cat. No.: B2517541

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of a reliable and efficient method for the synthesis of
trans-2-Piperidin-1-ylcyclopentanol. The described synthesis is based on the nucleophilic
ring-opening of cyclopentene oxide with piperidine. This approach is widely utilized for the
preparation of trans-1,2-amino alcohols due to its high stereoselectivity and operational

simplicity.

Reaction Scheme

The synthesis proceeds via a single-step nucleophilic attack of piperidine on cyclopentene
oxide. The reaction is typically carried out in a suitable solvent, and the trans stereochemistry
of the product is a result of the backside attack of the amine on the epoxide ring, which follows

an SN2 mechanism.
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Experimental Workflow

1. Reaction Setup
(Cyclopentene Oxide + Piperidine in Ethanol)

2. Reflux
(4-24 hours)

3. Solvent Removal
(Rotary Evaporation)

'

4. Extraction
(Diethyl Ether & NaHCO3 wash)

'

5. Drying & Concentration
(MgSO4 & Rotary Evaporation)

'

6. Purification
(Vacuum Distillation or Chromatography)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2517541?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2517541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

